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Compound of Interest

Compound Name: Tolterodine Tartrate

Cat. No.: B3421157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacological

profile of Tolterodine Tartrate, a competitive muscarinic receptor antagonist developed for the

treatment of overactive bladder (OAB). The document delves into the molecule's mechanism of

action, pharmacokinetics, and pharmacodynamics, presenting quantitative data in structured

tables, detailing experimental protocols, and visualizing key concepts through diagrams as per

the specified requirements.

Mechanism of Action
Tolterodine Tartrate and its major active metabolite, 5-hydroxymethyl tolterodine (DD01 or

PNU-200577), act as competitive antagonists at muscarinic acetylcholine receptors.[1][2] This

antagonism blocks the binding of acetylcholine, a neurotransmitter that mediates bladder

contraction, thereby reducing detrusor muscle pressure and increasing bladder capacity.[2][3]

Both the parent compound and its metabolite exhibit high specificity for muscarinic receptors

with negligible affinity for other neurotransmitter receptors or calcium channels.[3] While

tolterodine does not show significant selectivity for any of the five muscarinic receptor subtypes

(M1-M5), it demonstrates a functional selectivity for the urinary bladder over salivary glands in

vivo. This tissue selectivity is not attributed to receptor subtype specificity but rather to

differential effects in various tissues.
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Signaling Pathway of Muscarinic Receptor Antagonism
in Bladder Smooth Muscle
The following diagram illustrates the signaling pathway inhibited by Tolterodine Tartrate in

bladder smooth muscle cells.
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Logical Framework of Tolterodine's Therapeutic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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